N-(4-chlorophenyl)-1-(methylsulfonyl)azetidine-3-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-1-methylsulfonylazetidine-3-carboxamide
• InChI: InChI=1S/C11H13ClN2O3S/c1-18(16,17)14-6-8(7-14)11(15)13-10-4-2-9(12)3-5-10/h2-5,8H,6-7H2,1H3,(H,13,15)
• InChI Key: HUFMRSOXNRCUIM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CC(C1)C(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C11H13ClN2O3S
• Molecular Weight: 288.75 g/mol

Description

N-(4-chlorophenyl)-1-(methylsulfonyl)azetidine-3-carboxamide, also known as S-2474, is a novel and potent inhibitor of the enzyme dipeptidyl peptidase IV (DPP-4). DPP-4 is a key enzyme involved in the regulation of glucose metabolism, and its inhibition has been shown to improve glycemic control in patients with type 2 diabetes. S-2474 has shown promising results in preclinical studies, and its development as a potential therapy for diabetes is currently underway.

Scientific Research Applications

Synthesis and Biological Agent Potential

• A study described the synthesis of new N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydro pyrimidine-5-carboxamide derivatives. These compounds were evaluated for their antimicrobial activities, with some showing significant inhibition against bacterial and fungal growth compared to standard drugs (Akbari et al., 2008).

Antidepressant and Nootropic Agents

• Research on N′-[(1Z)-(substituted aromatic) methylidene] pyridine-4-carbohydrazides and N-[3-chloro-2-(substituted aromatic)-4-oxoazetidin-1-yl]pyridine-4-carboxamides revealed antidepressant and nootropic activities in a dose-dependent manner, suggesting the potential of the 2-azetidinone skeleton as a CNS active agent (Thomas et al., 2016).

Antiobesity Activity

• A study synthesized diaryl dihydropyrazole-3-carboxamides analogues, showing significant body weight reduction in vivo, attributed to CB1 antagonistic activity. This research highlights the potential of these compounds in developing antiobesity medications (Srivastava et al., 2007).

Antibacterial and Antifungal Activities

• New series of N-[3-(2-amino-5-nitrothiazolyl)-propyl]-4-(substitutedphenyl)-3-chloro-2- oxo-1-azetidine-carboxamide compounds were synthesized and screened for antibacterial, antifungal, and anti-inflammatory activities, showing good activities against selected bacteria and fungi (Samadhiya et al., 2013).

QSAR Studies and Antibacterial Agents

• Research involving the synthesis of various 2-oxo-azetidinyl acetamides and their evaluation for antibacterial activity against gram-positive and gram-negative bacteria was conducted. QSAR studies highlighted the importance of structural and physicochemical parameters in their antibacterial effectiveness (Desai et al., 2008).

Polymerization and Structural Applications

• The study of N-(methanesulfonyl)azetidine and its polymerization process revealed the formation of polymers with sulfonyl groups incorporated into the polymer backbone, offering insights into new material synthesis and applications (Reisman et al., 2020).

Anti-inflammatory Effects

• A study investigated the anti-inflammatory effects of specific ligands, including a derivative of N-(4-chlorophenyl)-1-(methylsulfonyl)azetidine-3-carboxamide, demonstrating significant inhibition of oedema formation in mice (Torres et al., 1999).